Cas no 885963-72-4 ([1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)-)
885963-72-4 structure
Product Name:[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)-
CAS No:885963-72-4
MF:C15H14O3
MW:242.269864559174
CID:712005
PubChem ID:53425004
Update Time:2025-04-19
[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)-
- 3-(2,3-Dimethoxyphenyl)benzaldehyde
- [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)
- 3-(2,4-Dihydroxyphenyl)benzaldehyde
- 3-(2,5-Dihydroxyphenyl)benzaldehyde
- 3-(3,4-Dihydroxyphenyl)benzaldehyde
- 3-(3,5-Bis(trifluoromethyl)phenyl)benzaldehyde
- DTXSID60698689
- 885963-72-4
- EN300-764864
- 1545398-69-3
- 2',3'-Dimethoxy[1,1'-biphenyl]-3-carbaldehyde
- AKOS021113067
-
- Inchi: 1S/C15H14O3/c1-17-14-8-4-7-13(15(14)18-2)12-6-3-5-11(9-12)10-16/h3-10H,1-2H3
- InChI Key: HYJWNSAWSHRGJI-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC=CC=1C1C=CC=C(C=O)C=1)OC
Computed Properties
- Exact Mass: 242.09400
- Monoisotopic Mass: 242.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53000
- LogP: 3.18330
[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-bis(trifluoromethyl)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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